Cas no 877041-31-1 (1-methyl-4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-methyl-4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 877041-31-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD07843123
• CID: 3109054
• PubChem ID: 8934579
• Update Time: 2025-04-21

1-methyl-4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid
• EN300-23731
• 1-methyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrole-2-carboxylic Acid
• CHEMBL5306067
• AKOS000135842
• 877041-31-1
• 1-methyl-4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylicacid
• CS-0241741
• HMS1772I02
• Z164706008

• MDL： MFCD07843123
• Inchi： 1S/C10H10N2O2S/c1-6-11-8(5-15-6)7-3-9(10(13)14)12(2)4-7/h3-5H,1-2H3,(H,13,14)
• InChI Key： PBMHNTULTGNALX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=C(C(=O)O)N(C)C=1

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 171-173 °C
• Boiling Point: 453.7±40.0 °C at 760 mmHg
• Flash Point: 228.2±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-methyl-4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)